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Compound of Interest

Compound Name: Crotononitrile

Cat. No.: B1212536

An In-depth Technical Guide on the Core Chemical Properties of Crotononitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical
properties of crotononitrile. It is intended for researchers, scientists, and professionals in drug
development who utilize this versatile nitrile compound in their work. The information is
presented in a structured format to facilitate easy access and comparison of data.

Chemical Identity

Crotononitrile, systematically named (E)-but-2-enenitrile, is an unsaturated nitrile with the
chemical formula CaHsN.[1][2] It exists as a colorless to light yellow liquid with a pungent odor.
[2][3] This compound is a valuable intermediate in organic synthesis due to the reactivity of its
double bond and nitrile functional group.[2] Crotononitrile has two geometric isomers: cis ((Z)-
isomer) and trans ((E)-isomer).[2][4]
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Identifier Value

IUPAC Name (E)-but-2-enenitrile[1][2]

2-Butenenitrile, Crotonic nitrile, 1-
Synonyms Cyanopropene, 1-Propenyl cyanide, trans-

Crotononitrile[1]

Molecular Formula CaHsN[1][2]
Molecular Weight 67.09 g/mol [1][2]

627-26-9 ((E)-isomer), 1190-76-7 ((Z)-isomer),
CAS Number )

4786-20-3 (mixture)[1][4][5]
InChl 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2+[1][2]
InChl Key NKKMVIVFRUYPLQ-NSCUHMNNSA-N[1][2]
SMILES C/C=CI/C#N[1]

Physicochemical Properties

The physical and chemical properties of crotononitrile are summarized in the table below. The
data primarily corresponds to the trans-isomer or a mixture of cis and trans isomers, as
specified in the references.
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Property Value

Appearance Clear light yellow liquid[2][6]
Melting Point -51.5 °C[2]

Boiling Point 120-121 °CJ[6][7]

Density 0.824 g/mL at 25 °C[6][7]
Solubility in Water 25 g/L at 25 °C[1]

Vapor Pressure 32.0 mmHg[1]

Flash Point 16 °C[1]

Refractive Index n20/D 1.419[6][7]

Chemical Reactivity

Crotononitrile is a reactive compound, participating in various organic reactions. Its reactivity
is attributed to the presence of both a carbon-carbon double bond and a cyano group.

It is known to be a good hydrogen acceptor in ruthenium-catalyzed hydrogen transfer
reactions.[8] For instance, alcohols and aldehydes can be oxidized to methyl esters using a
ruthenium catalyst with crotononitrile as the hydrogen acceptor.[8]

A notable reaction involving crotononitrile is the Baylis-Hillman reaction, where it reacts with
aldehydes, such as benzaldehyde, in the presence of a catalyst like 1,4-diazabicyclo[2][2]

[2]octane (DABCO) to form carbon-carbon bonds.[2][6]
DABCO
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Experimental Protocols
Synthesis of trans-Crotononitrile

A method for preparing single-configuration trans-crotononitrile starts from crotonic acid.[2]
Methodology:

Crotonic acid is mixed with dichloromethane and a catalytic amount of DMF.[2]

Thionyl chloride is added to the mixture to form the acid chloride intermediate.[2]

The intermediate then reacts with ammonia water to produce trans-crotonamide.[2]

Finally, dehydration of trans-crotonamide using benzenesulfonyl chloride and pyridine yields
trans-crotononitrile.[2]

Synthesis of trans-Crotononitrile

© Acid Chloride Intermediate © Q

Click to download full resolution via product page

Purification

A mixture of cis- and trans-crotononitrile can be separated by preparative gas-liquid
chromatography (GLC) on a column with 5% FFAP on Chromosorb G.[6]

Applications in Research and Development
Crotononitrile is a versatile reagent in various fields:
o Organic Synthesis: It serves as a key intermediate in the synthesis of pharmaceuticals,

agrochemicals (herbicides, insecticides, and fungicides), and fine chemicals like dyes and
pigments.[2] It is also used in the synthesis of heterocyclic compounds.[2]
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e Polymer Chemistry: Crotononitrile is used as a monomer to produce polymers with high
mechanical strength, thermal stability, and solvent resistance.[2]

» Material Science: It finds applications in the development of advanced materials such as
coatings, adhesives, and composites.[2]

» Catalysis: It can act as a ligand in the development of new catalysts.[2]

Safety and Handling

Crotononitrile is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Description

Flammability Highly flammable liquid and vapor.[2][9][10][11]
Harmful if swallowed, in contact with skin, or

Toxicity inhaled.[9][10][11] It exhibits neurotoxic
properties.[2][5][6]

o Causes skin and serious eye irritation.[9][10][11]

Irritation ) o )
It is also irritating to the respiratory system.[9]

Reactivity Contact with acids liberates very toxic gas.[9]

Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[10][11][12]

Use in a well-ventilated area.[10]

Wear protective gloves, protective clothing, and eye/face protection.[10][11][12]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[11]

Store in a cool, well-ventilated place with the container tightly closed.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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